Cas no 873802-43-8 (Tetracosanamide,N-[(1S,2R,3E,5R)-2,5-dihydroxy-1-(hydroxymethyl)-3-heptadecenyl]-)

• Product Name: Tetracosanamide,N-[(1S,2R,3E,5R)-2,5-dihydroxy-1-(hydroxymethyl)-3-heptadecenyl]-
• CAS No: 873802-43-8
• MF: C₄₂H₈₃NO₄
• MW: 666.112734079361
• CID: 1885282
• PubChem ID: 11686138
• Update Time: 2025-04-21

Tetracosanamide,N-[(1S,2R,3E,5R)-2,5-dihydroxy-1-(hydroxymethyl)-3-heptadecenyl]- Chemical and Physical Properties

Names and Identifiers

• Tetracosanamide,N-[(1S,2R,3E,5R)-2,5-dihydroxy-1-(hydroxymethyl)-3-heptadecenyl]-
• Tetracosanamide, N-((1S,2R,3E,5R)-2,5-dihydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl)-
• 873802-43-8
• N-((1S,2R,3E,5R)-2,5-Dihydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl)tetracosanamide
• L4421JO9Q2
• Ceramide 8
• Ceramide-8
• UNII-L4421JO9Q2
• Q27282673

• Inchi： 1S/C42H83NO4/c1-3-5-7-9-11-13-15-16-17-18-19-20-21-22-23-24-25-27-29-31-33-35-42(47)43-40(38-44)41(46)37-36-39(45)34-32-30-28-26-14-12-10-8-6-4-2/h36-37,39-41,44-46H,3-35,38H2,1-2H3,(H,43,47)/b37-36+/t39-,40+,41-/m1/s1
• InChI Key： ZBQZXOVJGDSANU-SPUWTEBASA-N
• SMILES： O[C@@H](/C=C/[C@H]([C@H](CO)NC(CCCCCCCCCCCCCCCCCCCCCCC)=O)O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 665.63221013Da
• Monoisotopic Mass: 665.63221013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 47
• Rotatable Bond Count: 38
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.7
• Topological Polar Surface Area: 89.8Ų